Cas no 2228225-22-5 (3-{4-fluoro-2-(trifluoromethyl)phenylmethyl}piperidin-3-ol)

• Product Name: 3-{4-fluoro-2-(trifluoromethyl)phenylmethyl}piperidin-3-ol
• CAS No: 2228225-22-5
• MF: C₁₃H₁₅F₄NO
• MW: 277.257917642593
• CID: 6601592
• PubChem ID: 165707162
• Update Time: 2025-06-09

3-{4-fluoro-2-(trifluoromethyl)phenylmethyl}piperidin-3-ol Chemical and Physical Properties

Names and Identifiers

• 3-{4-fluoro-2-(trifluoromethyl)phenylmethyl}piperidin-3-ol
• 3-{[4-fluoro-2-(trifluoromethyl)phenyl]methyl}piperidin-3-ol
• 2228225-22-5
• EN300-1949552

• Inchi： 1S/C13H15F4NO/c14-10-3-2-9(11(6-10)13(15,16)17)7-12(19)4-1-5-18-8-12/h2-3,6,18-19H,1,4-5,7-8H2
• InChI Key： WAISJSTZKQQUNC-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C=CC=1CC1(CNCCC1)O)F)(F)F

Computed Properties

• Exact Mass: 277.10897675g/mol
• Monoisotopic Mass: 277.10897675g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 310
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 32.3Ų

Additional information on 3-{4-fluoro-2-(trifluoromethyl)phenylmethyl}piperidin-3-ol

Introduction to 3-{4-fluoro-2-(trifluoromethyl)phenylmethyl}piperidin-3-ol (CAS No. 2228225-22-5)

3-{4-fluoro-2-(trifluoromethyl)phenylmethyl}piperidin-3-ol is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural and functional properties. This compound, identified by its CAS number 2228225-22-5, represents a class of molecules that are being extensively studied for their potential applications in drug development. The presence of both fluoro and trifluoromethyl substituents in its aromatic ring enhances its pharmacological profile, making it a promising candidate for various therapeutic interventions.

The molecular structure of 3-{4-fluoro-2-(trifluoromethyl)phenylmethyl}piperidin-3-ol consists of a piperidine ring linked to a phenylmethyl group, which itself is substituted with a fluoro and a trifluoromethyl group on the aromatic ring. This specific arrangement imparts distinct electronic and steric properties to the molecule, which are critical for its interaction with biological targets. The fluoro group, in particular, is known for its ability to modulate metabolic stability and binding affinity, while the trifluoromethyl group contributes to lipophilicity and metabolic resistance.

In recent years, there has been a surge in research focusing on the development of novel compounds that incorporate fluorine and trifluoromethyl groups due to their ability to enhance drug efficacy and bioavailability. Studies have shown that these substituents can significantly improve the pharmacokinetic properties of small molecule drugs by increasing their metabolic stability and reducing their susceptibility to enzymatic degradation. The compound 3-{4-fluoro-2-(trifluoromethyl)phenylmethyl}piperidin-3-ol exemplifies this trend, as it combines these functional groups in a way that maximizes their beneficial effects.

One of the most compelling aspects of 3-{4-fluoro-2-(trifluoromethyl)phenylmethyl}piperidin-3-ol is its potential application in the treatment of neurological disorders. The piperidine ring is a common motif in many central nervous system (CNS) drugs due to its ability to cross the blood-brain barrier efficiently. Additionally, the phenylmethyl group can serve as a pharmacophore that interacts with specific receptors or enzymes involved in neurodegenerative diseases. Preliminary studies have suggested that this compound may have neuroprotective properties, making it a valuable candidate for further investigation.

The synthesis of 3-{4-fluoro-2-(trifluoromethyl)phenylmethyl}piperidin-3-ol presents several challenges due to the complexity of its molecular structure. However, advances in synthetic chemistry have made it possible to construct such molecules with high precision and yield. Techniques such as palladium-catalyzed cross-coupling reactions and fluorination methods have been particularly useful in assembling the key functional groups present in this compound. These synthetic strategies not only facilitate the production of 3-{4-fluoro-2-(trifluoromethyl)phenylmethyl}piperidin-3-ol but also provide insights into how similar molecules can be designed for future drug discovery efforts.

In addition to its potential therapeutic applications, 3-{4-fluoro-2-(trifluoromethyl)phenylmethyl}piperidin-3-ol has also been explored for its role as an intermediate in the synthesis of more complex pharmaceuticals. Its unique structural features make it a versatile building block that can be modified further to create novel drug candidates with tailored properties. Researchers have leveraged this compound to develop libraries of derivatives that exhibit enhanced potency and selectivity against various disease targets.

The pharmacological evaluation of 3-{4-fluoro-2-(trifluoromethyl)phenylmethyl}piperidin-3-ol has revealed several interesting characteristics. In vitro studies have demonstrated its ability to interact with multiple biological targets, including enzymes and receptors involved in signal transduction pathways. These interactions suggest that the compound may modulate cellular processes relevant to various diseases, such as cancer and inflammation. Furthermore, animal models have provided preliminary evidence supporting its potential as a therapeutic agent, although further studies are needed to fully elucidate its mechanism of action.

The regulatory landscape for pharmaceutical compounds like 3-{4-fluoro-2-(trifluoromethyl)phenylmethyl}piperidin-3-ol is stringent but well-established, ensuring that only safe and effective drugs reach the market. Regulatory agencies require extensive preclinical and clinical data before approving new therapeutics, which helps mitigate risks associated with drug development. The rigorous testing process not only protects patients but also fosters innovation by providing clear guidelines for researchers on how to develop new drugs responsibly.

The future prospects for 3-{4-fluoro-2-(trifluoromethyl)phenylmethyl}piperidin-3-ol are promising, given the ongoing interest in fluorinated compounds for drug development. As research continues to uncover new applications for this class of molecules, it is likely that additional derivatives will be synthesized and evaluated for their therapeutic potential. Collaborative efforts between academia and industry will be crucial in translating these findings into tangible benefits for patients worldwide.